Cas no 2034529-62-7 (1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one)

1-{3-[(5-Bromopyrimidin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one is a brominated pyrimidine derivative featuring a piperidine linker and a phenylsulfanyl moiety. This compound is of interest in medicinal chemistry and drug discovery due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The presence of the 5-bromopyrimidinyl group enhances its reactivity in cross-coupling reactions, while the piperidine scaffold contributes to favorable pharmacokinetic properties. The phenylsulfanyl substituent may further modulate solubility and binding affinity. Its well-defined structure makes it suitable for targeted modifications in the development of enzyme inhibitors or receptor ligands, particularly in oncology and CNS research applications.

1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one structure

2034529-62-7 structure

Product Name:1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one

CAS No:2034529-62-7

MF:C₁₈H₂₀BrN₃O₂S

MW:422.339302062988

CID:5335563

Update Time:2025-06-07

1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(3-((5-bromopyrimidin-2-yl)oxy)piperidin-1-yl)-3-(phenylthio)propan-1-one
- 1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one
- 1-[3-(5-bromopyrimidin-2-yl)oxypiperidin-1-yl]-3-phenylsulfanylpropan-1-one
- Inchi： 1S/C18H20BrN3O2S/c19-14-11-20-18(21-12-14)24-15-5-4-9-22(13-15)17(23)8-10-25-16-6-2-1-3-7-16/h1-3,6-7,11-12,15H,4-5,8-10,13H2
- InChI Key： CGXOTLXDXSBQQD-UHFFFAOYSA-N
- SMILES： BrC1C=NC(=NC=1)OC1CN(C(CCSC2C=CC=CC=2)=O)CCC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 6
Complexity: 415
XLogP3: 3.4
Topological Polar Surface Area: 80.6

1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6480-4279-2μmol	1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one	2034529-62-7	2μmol	$57.0	2023-09-08
Life Chemicals	F6480-4279-5μmol	1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one	2034529-62-7	5μmol	$63.0	2023-09-08
Life Chemicals	F6480-4279-10μmol	1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one	2034529-62-7	10μmol	$69.0	2023-09-08
Life Chemicals	F6480-4279-20μmol	1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one	2034529-62-7	20μmol	$79.0	2023-09-08
Life Chemicals	F6480-4279-1mg	1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one	2034529-62-7	1mg	$54.0	2023-09-08
Life Chemicals	F6480-4279-2mg	1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one	2034529-62-7	2mg	$59.0	2023-09-08
Life Chemicals	F6480-4279-3mg	1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one	2034529-62-7	3mg	$63.0	2023-09-08
Life Chemicals	F6480-4279-4mg	1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one	2034529-62-7	4mg	$66.0	2023-09-08
Life Chemicals	F6480-4279-5mg	1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one	2034529-62-7	5mg	$69.0	2023-09-08
Life Chemicals	F6480-4279-10mg	1-{3-[(5-bromopyrimidin-2-yl)oxy]piperidin-1-yl}-3-(phenylsulfanyl)propan-1-one	2034529-62-7	10mg	$79.0	2023-09-08